3,4-difluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C16H13F2N3OS/c17-13-2-1-11(9-14(13)18)16(22)19-5-7-21-6-3-15(20-21)12-4-8-23-10-12/h1-4,6,8-10H,5,7H2,(H,19,22)
• InChI Key: VELKUUSBSXXPSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NCCN2C=CC(=N2)C3=CSC=C3)F)F
• Molecular Formula: C16H13F2N3OS
• Molecular Weight: 333.4 g/mol

Description

3,4-difluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of benzamide derivatives and has been shown to exhibit promising biological activities.

Scientific Research Applications

Heterocyclic Synthesis

Compounds containing thiophene and pyrazole moieties, similar to 3,4-difluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide, have been extensively explored for their utility in heterocyclic synthesis. For instance, thiophenylhydrazonoacetates have been synthesized to yield various derivatives including pyrazole, isoxazole, and pyrimidine derivatives, highlighting their significance in creating pharmacologically relevant heterocyclic compounds (R. Mohareb et al., 2004).

Antimicrobial and Anticancer Activities

Some derivatives structurally related to the compound have demonstrated significant antimicrobial and anticancer activities. The synthesis and characterization of celecoxib derivatives, for example, have shown potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents (Ş. Küçükgüzel et al., 2013). Similarly, pyridines and thioamide derivatives have been investigated for their antimicrobial and anticancer properties, with some compounds exhibiting high cytotoxicity against specific cancer cell lines (Yasser H. Zaki et al., 2018).

Materials Science

The introduction of specific functional groups, such as fluorine or thiophene, into compounds can significantly affect their electrochemical and electrochromic properties, making them valuable in materials science applications. For example, novel monomers have been synthesized for their good electrochemical activity, which is crucial for developing advanced materials in electronics and photonics (Bin Hu et al., 2013).